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Compound of Interest

Compound Name: Cathepsin C-IN-6

Cat. No.: B15577896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of

Cathepsin C-IN-6, a potent, E-64c-hydrazide based inhibitor of Cathepsin C. Adherence to

these guidelines is crucial for maintaining the inhibitor's activity and ensuring experimental

reproducibility.

Product Information
Cathepsin C-IN-6 is an irreversible inhibitor of Cathepsin C, a lysosomal cysteine protease that

plays a key role in the activation of serine proteases in immune cells.[1][2] By inhibiting

Cathepsin C, this compound can block the activation of downstream targets like neutrophil

elastase, making it a valuable tool for studying inflammatory diseases such as chronic

obstructive pulmonary disease (COPD).[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Cathepsin C-IN-6.
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Property Value Source

Molecular Formula C₂₄H₃₅N₅O₄ [2]

Solubility 10 mM in DMSO [2]

Recommended Storage (Solid)
-20°C, protected from light and

moisture
General Best Practice

Recommended Storage (Stock

Solution)

-80°C in aliquots, protected

from light
General Best Practice

Shipping Condition
Typically shipped at room

temperature
[2]

Experimental Protocols
Reconstitution of Cathepsin C-IN-6
Objective: To prepare a stock solution of Cathepsin C-IN-6 at a specified concentration for use

in downstream experiments.

Materials:

Cathepsin C-IN-6 (lyophilized powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Protocol:

Pre-equilibration: Before opening, allow the vial of Cathepsin C-IN-6 to equilibrate to room

temperature for at least 20 minutes. This prevents condensation from forming on the

compound, which can affect its stability.

Solvent Addition: Based on the desired stock concentration (e.g., 10 mM), calculate the

required volume of DMSO. For example, to prepare a 10 mM stock solution from 1 mg of
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Cathepsin C-IN-6 (Molecular Weight: 477.6 g/mol ), you would add 20.94 µL of DMSO.

Dissolution: Carefully add the calculated volume of anhydrous DMSO to the vial containing

the Cathepsin C-IN-6 powder.

Vortexing: Cap the vial tightly and vortex for 1-2 minutes to ensure complete dissolution of

the compound. Visually inspect the solution to ensure no solid particles remain. Gentle

warming (to 37°C) and sonication can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the inhibitor, it is highly

recommended to aliquot the stock solution into single-use volumes in sterile, low-protein

binding microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration, date of

preparation, and solvent.

Storage of Cathepsin C-IN-6
Objective: To ensure the long-term stability and activity of both the solid compound and the

reconstituted stock solution.

Protocol for Solid Compound:

Upon receipt, store the lyophilized Cathepsin C-IN-6 at -20°C, protected from light and

moisture.

Keep the vial tightly sealed to prevent moisture absorption.

Protocol for Stock Solution:

Store the aliquoted stock solutions at -80°C for long-term storage.

For short-term storage (up to one week), aliquots may be stored at -20°C.

Protect the aliquots from light.

When needed for an experiment, thaw a single aliquot at room temperature and use it

immediately.
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Crucially, avoid repeated freeze-thaw cycles of the stock solution. Discard any unused

portion of a thawed aliquot.

Visualizations
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Reconstitution Workflow

Storage Protocol

Start: Cathepsin C-IN-6 (Solid)

Equilibrate to Room Temperature

Store Solid at -20°C

Unused Solid

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Tubes

Label Aliquots

Store Aliquots at -80°C

Thaw Single Aliquot for Use

Discard Unused Portion

Click to download full resolution via product page

Caption: Workflow for the reconstitution and storage of Cathepsin C-IN-6.
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Neutrophil Activation Cascade Inhibition by Cathepsin C-IN-6

Downstream Inflammatory Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15577896#reconstitution-and-storage-of-cathepsin-c-
in-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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